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Introduction

Pyrolysis-gas chromatography (Py-GC) is a powerful analytical technique used for the
geochemical evaluation of petroleum source rocks. It provides crucial information on the
hydrocarbon generative potential, the type of organic matter (kerogen), and the thermal
maturity of the source rock. This application note details the principles of Py-GC, provides
comprehensive experimental protocols for sample preparation and analysis, and presents a
framework for data interpretation. The technique involves the thermal cracking of the complex,
insoluble organic matter (kerogen) in a rock sample in an inert atmosphere, followed by the
separation and detection of the resulting smaller hydrocarbon fragments by gas
chromatography. The resulting pyrogram provides a "fingerprint" of the kerogen, allowing for a
detailed assessment of its characteristics.

Principles of Pyrolysis-Gas Chromatography for
Source Rock Evaluation

The core of Py-GC lies in the controlled thermal degradation of kerogen. As the sample is
rapidly heated to high temperatures (typically 500-800°C), the large, complex kerogen
macromolecules break down into a range of smaller, more volatile hydrocarbon molecules.[1]
These pyrolysis products are then swept into a gas chromatograph, where they are separated
based on their boiling points and affinity for the chromatographic column. A detector, commonly
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a flame ionization detector (FID) or a mass spectrometer (MS), then quantifies the separated
compounds.

The analysis of the resulting chromatogram, or pyrogram, allows for the determination of
several key parameters for source rock evaluation:

e Hydrocarbon Generative Potential: The total amount of hydrocarbons generated during
pyrolysis is a direct measure of the source rock's potential to generate petroleum.

o Kerogen Type: The distribution of the pyrolysis products provides insights into the type of
kerogen present. Different kerogen types, derived from different original organic materials,
yield distinct hydrocarbon profiles upon pyrolysis.[2]

o Thermal Maturity: The composition of the pyrolysate can be used to assess the thermal
maturity of the source rock, indicating whether it is immature, in the oil-generation window, or
gas-prone.

Data Presentation: Quantitative Analysis of
Pyrolysis Products

A key aspect of Py-GC in source rock evaluation is the quantitative analysis of the pyrolysis
products. The distribution of hydrocarbons across different carbon number ranges is
characteristic of the kerogen type and its potential to generate oil or gas.[3] Oil-prone kerogens
(Type I and II) tend to produce a wider range of hydrocarbons, including a significant proportion
of heavier compounds (C11+).[3] In contrast, gas-prone kerogens (Type IIl) are characterized
by a predominance of lighter hydrocarbons (C1-C6).[3]

Table 1: Typical Hydrocarbon Composition from Py-GC of Different Kerogen Types
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Predominant

Kerogen Type C1-C6 (%) C6 - C11 (%) C11+ (%) Hydrocarbon
Type

Type | )

) Oil-prone (waxy

(Algal/Sapropelic  10-25 20-35 40-70 s)
oils

)

Type Il )

) 15-30 25-40 30 - 60 Oil-prone
(Planktonic)
Type Il (Humic) 40-70 20-35 5-25 Gas-prone

Note: These are generalized values and can vary depending on the specific source rock and its

maturity.

In addition to the hydrocarbon distribution, specific biomarker ratios can be determined from
Py-GC-MS data to provide more detailed information on the depositional environment, organic
matter input, and thermal maturity.

Table 2: Key Biomarker Ratios from Py-GC-MS for Source Rock Evaluation
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Parameter Ratio Interpretation
Anoxic, typically marine
Pristane/Phytane (Pr/Ph) <1 carbonate or hypersaline

environments.

Oxic to sub-oxic, often

associated with marine shales.

>3

Terrestrial organic matter input,
often in deltaic or paralic

environments.

Methylphenanthrene Index
(MPI-1)

Increases with maturity

A measure of thermal maturity
based on the relative
abundance of

methylphenanthrene isomers.

Ts/(Ts+Tm) Hopane Ratio

Increases with maturity

An indicator of thermal maturity
based on the relative stability

of two hopane isomers.

Experimental Protocols

This section provides detailed methodologies for the preparation and analysis of source rock

samples using Py-GC. Protocols for both whole rock samples and isolated kerogen are

presented.

Sample Preparation

4.1.1. Whole Rock Analysis

Whole rock analysis is a rapid screening method to assess the overall characteristics of a

source rock.

o Sample Grinding: Grind the rock sample to a fine powder (typically < 100 mesh) to ensure

homogeneity.
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e Drying: Dry the powdered sample in an oven at a low temperature (e.g., 40-60°C) to remove
any adsorbed water.

e Weighing: Accurately weigh a small amount of the powdered rock (typically 10-100 mg) into
a pyrolysis sample cup.[3]

4.1.2. Isolated Kerogen Analysis

Analysis of isolated kerogen provides a more accurate assessment of the organic matter's
properties by removing the mineral matrix, which can interfere with the pyrolysis process.

Solvent Extraction: Extract the powdered rock sample with an organic solvent (e.g.,
dichloromethane/methanol mixture) to remove the soluble bitumen.

o Demineralization: Treat the bitumen-free rock with hydrochloric acid (HCI) to remove
carbonate minerals and then with hydrofluoric acid (HF) to remove silicate minerals. This
should be performed in a well-ventilated fume hood with appropriate personal protective
equipment.

e Washing and Drying: Wash the resulting kerogen concentrate with distilled water until a
neutral pH is achieved, and then dry the isolated kerogen.

» Weighing: Accurately weigh a small amount of the dried kerogen (typically 0.5-5 mg) into a
pyrolysis sample cup.

Pyrolysis-Gas Chromatography (Py-GC) Parameters

The following are typical instrumental parameters for Py-GC analysis of source rocks. These
may need to be optimized depending on the specific instrument and the nature of the samples.

Table 3: Typical Py-GC Instrumental Parameters
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Parameter Setting
Pyrolyzer
Pyrolysis Temperature 600 - 650°C

Pyrolysis Time

10 - 20 seconds

Interface Temperature 300°C

Gas Chromatograph

Injector Temperature 300°C

Carrier Gas Helium

Column 30 m x 0.25 mm ID, 0.25 pm film thickness (e.g.,

DB-5 or equivalent)

Oven Temperature Program

Initial: 40°C (hold 2 min), Ramp: 5°C/min to
320°C (hold 10 min)

Detector (FID)

Detector Temperature

320°C

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for source rock evaluation using Py-GC.
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Sample Preparation Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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